1-(3-ethynyl-4-methoxyphenyl)ethan-1-one
Overview
Description
1-(3-ethynyl-4-methoxyphenyl)ethan-1-one, also known as 1-E4MPE, is a novel synthetic compound of interest in scientific research. It is a member of the phenylethanone family, and is of particular interest due to its potential for use in synthetic organic chemistry and as a tool for studying biological systems.
Scientific Research Applications
1-(3-ethynyl-4-methoxyphenyl)ethan-1-one has a wide range of scientific research applications, including use as a tool for studying biological systems, as a reagent for organic synthesis, and for the development of new drugs. Additionally, this compound has been used as a scaffold for the synthesis of novel compounds, and has been used to investigate the effects of aromatic substitution on the activity of aryl-substituted compounds.
Mechanism of Action
1-(3-ethynyl-4-methoxyphenyl)ethan-1-one has been shown to act as an agonist at the serotonin 5-HT2A receptor, and as an antagonist at the dopamine D2 receptor. Additionally, this compound has been shown to inhibit the enzyme acetylcholinesterase, and has been shown to act as an agonist at the GABA-A receptor.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in both in vitro and in vivo studies. In vitro studies have shown that this compound has anticonvulsant, anxiolytic, and antidepressant effects, as well as anti-inflammatory and antioxidant effects. In vivo studies have shown that this compound has anxiolytic and antidepressant effects, as well as anticonvulsant and sedative effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(3-ethynyl-4-methoxyphenyl)ethan-1-one in lab experiments is that it is a novel compound that has not been extensively studied. This allows researchers to explore the potential of this compound as a tool for studying biological systems and as a reagent for organic synthesis. Additionally, this compound can be easily synthesized using a variety of methods.
The main limitation of using this compound in lab experiments is that it is a novel compound and its effects have not been extensively studied. This makes it difficult to predict the effects of this compound in biological systems and in organic synthesis. Additionally, the synthesis of this compound requires the use of hazardous chemicals, which can be dangerous if not handled properly.
Future Directions
1-(3-ethynyl-4-methoxyphenyl)ethan-1-one has a wide range of potential future directions, including further exploration of its effects on biological systems, further exploration of its potential use as a reagent for organic synthesis, and further exploration of its potential as a scaffold for the synthesis of novel compounds. Additionally, this compound could be used to investigate the effects of aromatic substitution on the activity of aryl-substituted compounds, and could be used to investigate the potential of this compound as an anticonvulsant, anxiolytic, antidepressant, anti-inflammatory, and antioxidant agent. Finally, this compound could be used to investigate the effects of this compound on the expression of genes involved in the regulation of neurotransmitters and hormones.
Synthesis Methods
1-(3-ethynyl-4-methoxyphenyl)ethan-1-one can be synthesized through a variety of methods, including the reaction of 3-ethynyl-4-methoxybenzaldehyde with ethyl chloroacetate in the presence of sodium hydroxide, and the reaction of 3-ethynyl-4-methoxybenzaldehyde with ethyl chloroacetate in the presence of sodium borohydride. Additionally, this compound can be synthesized through the reaction of 3-ethynyl-4-methoxybenzaldehyde with ethyl chloroacetate in the presence of sodium hydroxide and a catalytic amount of copper(II) chloride.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-ethynyl-4-methoxyphenyl)ethan-1-one involves the reaction of 3-ethynyl-4-methoxybenzaldehyde with ethylmagnesium bromide followed by oxidation of the resulting alcohol to yield the desired product.", "Starting Materials": [ "3-ethynyl-4-methoxybenzaldehyde", "ethylmagnesium bromide", "oxidizing agent" ], "Reaction": [ "Addition of ethylmagnesium bromide to 3-ethynyl-4-methoxybenzaldehyde to yield the corresponding alcohol", "Oxidation of the alcohol to yield 1-(3-ethynyl-4-methoxyphenyl)ethan-1-one" ] } | |
| 2613381-58-9 | |
Molecular Formula |
C11H10O2 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
